Cas no 84411-99-4 (octahydro-4,7-methano-1h-indenyl acetate)

84411-99-4 structure
Product name:octahydro-4,7-methano-1h-indenyl acetate
octahydro-4,7-methano-1h-indenyl acetate Chemical and Physical Properties
Names and Identifiers
-
- octahydro-4,7-methano-1h-indenyl acetate
- DTXSID201004679
- Octahydro-1H-4,7-methanoinden-1-yl acetate
- EINECS 282-760-5
- NS00062158
- 84411-99-4
-
- Inchi: InChI=1S/C12H18O2/c1-7(13)14-11-5-4-10-8-2-3-9(6-8)12(10)11/h8-12H,2-6H2,1H3
- InChI Key: ZDOPVTMGWXOTQX-UHFFFAOYSA-N
- SMILES: CC(=O)OC1CCC2C1C3CCC2C3
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 2.9
octahydro-4,7-methano-1h-indenyl acetate Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
84411-99-4 (octahydro-4,7-methano-1h-indenyl acetate) Related Products
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